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Compound of Interest

Compound Name: Diphenyl isophthalate

Cat. No.: B166086 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of Diphenyl
isophthalate using Gas Chromatography-Mass Spectrometry (GC-MS). Diphenyl
isophthalate is a phthalate ester used in various industrial applications, and its detection and

quantification are crucial for quality control and safety assessment.

Introduction
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of semi-volatile organic compounds like Diphenyl
isophthalate.[1] The gas chromatograph separates the components of a mixture, and the

mass spectrometer provides detailed molecular information, enabling precise identification and

quantitation. This method is widely applicable across various matrices, including consumer

products, environmental samples, and biological fluids.[2]

Diphenyl isophthalate has the following chemical properties:

Chemical Formula: C₂₀H₁₄O₄[3][4]

Molecular Weight: 318.32 g/mol [3][4]

CAS Number: 744-45-6[3][4]
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Experimental Protocols
A generalized experimental workflow for the GC-MS analysis of Diphenyl isophthalate is

presented below. This can be adapted based on the specific sample matrix and

instrumentation.
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Experimental Workflow for GC-MS Analysis of Diphenyl Isophthalate

Sample Preparation
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(e.g., DB-5MS column)

Electron Ionization (EI, 70 eV)

Mass Spectrometry Detection
(Scan or SIM mode)

Peak Identification
(Retention Time & Mass Spectrum)

Quantification
(Calibration Curve)

Reporting

Click to download full resolution via product page

Caption: A generalized workflow for the GC-MS analysis of Diphenyl isophthalate.
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Sample Preparation
The choice of sample preparation method depends on the matrix. The goal is to extract

Diphenyl isophthalate and remove interfering substances.

Protocol for Liquid-Liquid Extraction (LLE) from Aqueous Samples (e.g., Beverages):[5]

To 5.00 mL of the liquid sample, add 1.5 mL of methanol and an appropriate internal

standard.

Vortex the mixture to ensure homogeneity.

Transfer the mixture to a separatory funnel and add 15 mL of n-hexane.

Shake the funnel vigorously for approximately 7 minutes.

Allow the layers to separate for 5 minutes. To break any emulsion, 0.5 mL of a 10% NaCl

solution can be added.[5]

Collect the organic (n-hexane) layer.

The extract can be concentrated under a gentle stream of nitrogen if necessary and

reconstituted in a suitable solvent for GC-MS analysis.

Protocol for Extraction from Solid Samples (e.g., Polymers):[2]

Cut the sample into small pieces (no larger than 2 mm).

Dissolve a known weight of the sample in tetrahydrofuran (THF).

Precipitate the polymer by adding hexane.

Filter the solution to remove the precipitated polymer.

The resulting filtrate, containing the extracted phthalates, can be further diluted with

cyclohexane before injection into the GC-MS.[2]

GC-MS Instrumentation and Conditions
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The following tables summarize typical instrument parameters for the analysis of Diphenyl
isophthalate.

Table 1: Gas Chromatography (GC) Conditions

Parameter Recommended Setting Source

Column
DB-5MS (30 m x 0.25 mm,

0.25 µm) or equivalent
[5][6]

Carrier Gas
Helium at a constant flow of 1

mL/min
[5]

Injection Volume 1 µL [5]

Injection Mode Splitless [5]

Inlet Temperature 280-290 °C [5]

Oven Program

Initial temp 100 °C (hold 1

min), ramp to 280 °C at 10

°C/min, then ramp to 310 °C at

5 °C/min (hold 5 min)

[5]

Table 2: Mass Spectrometry (MS) Conditions

Parameter Recommended Setting Source

Ionization Mode Electron Ionization (EI) [5]

Electron Energy 70 eV [5]

Transfer Line Temp. 310 °C [5]

Source Temperature 280 °C [1]

Acquisition Mode
Scan or Selected Ion

Monitoring (SIM)
[7]

Solvent Delay 1 minute [5]
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Data Presentation and Analysis
Identification
Diphenyl isophthalate is identified by its retention time and its mass spectrum. A common

breakdown product for diphenyl phthalates is phenol.[7]

Table 3: Retention and Mass Spectral Data for Diphenyl Isophthalate

Parameter Value Source

Retention Time (on Rtx-440

column)
32.362 min [1][8]

Retention Time (on Rxi-XLB

column)
29.850 min [1][8]

Molecular Ion (M+) m/z 318 [3]

Key Fragment Ions (m/z)
Data available in NIST

WebBook
[3]

Kovats Retention Index (Semi-

standard non-polar)
2676.4, 2676.7 [9]

Quantification
For quantitative analysis, a calibration curve is prepared using standard solutions of Diphenyl
isophthalate at various concentrations.[5] The response (peak area) of the analyte is plotted

against its concentration. An internal standard can be used to improve accuracy and precision.

Table 4: Example Calibration Data for Phthalate Analysis
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Analyte Calibration Range Linearity (r²) Source

General Phthalates 0.1 to 200 µg/L > 0.996 [5]

General Phthalates
50-1000 ng/mL (low

level)
Not specified [2]

General Phthalates
5-100 µg/mL (high

level)
Not specified [2]

Note: Specific calibration data for Diphenyl isophthalate should be generated for each

analytical run.

Conclusion
The GC-MS method detailed in this document provides a robust and reliable approach for the

analysis of Diphenyl isophthalate. Proper sample preparation is critical to minimize matrix

interference and ensure accurate quantification. The provided instrumental parameters can

serve as a starting point for method development and validation. For regulated environments,

all methods should be fully validated according to the relevant guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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